Cas no 2763906-25-6 (ethyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate)

• Product Name: ethyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate
• CAS No: 2763906-25-6
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6462163
• PubChem ID: 165995493
• Update Time: 2025-05-20

ethyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2763906-25-6
• EN300-37343279
• ethyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate

• Inchi： 1S/C11H17N3O2/c1-2-16-11(15)9-4-3-5-10-13-8(6-12)7-14(9)10/h7,9H,2-6,12H2,1H3
• InChI Key： DMPGHDWNFYHNOO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCCC2=NC(CN)=CN12)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate

Ethyl 2-(Aminomethyl)-5H,6H,7H,8H-Imidazo[1,2-a]Pyridine-5-Carboxylate: A Comprehensive Overview

Ethyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate, also known by its CAS number 2763906-25-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds with a fused imidazole and pyridine ring system. The structure of this compound is characterized by an ethyl ester group attached to the imidazopyridine core and an aminomethyl substituent at the 2-position. These structural features contribute to its unique chemical properties and potential biological activities.

The synthesis of ethyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. The key intermediates in its synthesis include various imidazopyridine derivatives and their corresponding carboxylic acids or esters. The introduction of the aminomethyl group at the 2-position is typically achieved through reductive amination or other nucleophilic substitution techniques.

The biological activity of ethyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways. For example, it has shown activity as an inhibitor of certain kinase enzymes, which are critical targets in cancer therapy. Additionally, this compound exhibits anti-inflammatory properties by modulating cytokine production in immune cells. These findings suggest that it could be a promising candidate for drug development in oncology and immunology.

In terms of pharmacokinetics, ethyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate demonstrates favorable absorption profiles in preclinical models. Its ethyl ester group enhances solubility and bioavailability when administered orally. However, further studies are required to evaluate its stability in vivo and potential for metabolism-related toxicity. Researchers are currently investigating the metabolic pathways of this compound using advanced metabolomics techniques.

The application of computational chemistry has significantly advanced our understanding of the molecular interactions involving ethyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,a]pyridine-5-carboxylate. Molecular docking studies have revealed that this compound can bind effectively to specific protein targets with high affinity. These insights are valuable for designing more potent analogs with improved therapeutic indices. Furthermore, quantum mechanical calculations have provided detailed information about the electronic structure and reactivity of this compound.

In conclusion, ethyl 2-(aminomethyl)-5H,a pyridine carboxylate represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique chemical structure and promising biological activities make it a subject of ongoing research interest. As advancements in synthetic methodologies and biological screening continue to unfold,< strong>Ethyl 2-(aminomethyl)-imidazo[1,a]pyridine carboxylate strong> holds great potential for contributing to innovative drug discovery efforts.